2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C27H25N5O4S/c1-4-36-19-12-10-18(11-13-19)28-24(33)16-37-27-29-21-15-23(35-3)22(34-2)14-20(21)26-30-25(31-32(26)27)17-8-6-5-7-9-17/h5-15H,4,16H2,1-3H3,(H,28,33)
• InChI Key: WNTIDOSOZKAJLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)C5=CC=CC=C5)OC)OC
• Molecular Formula: C27H25N5O4S
• Molecular Weight: 515.6 g/mol
• CAS No.: 902433-16-3

Description

2-({8,9-Dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS: 902433-16-3) is a triazoloquinazoline derivative with the molecular formula C₂₇H₂₅N₅O₄S and a molecular weight of 515.5835 g/mol . Its structure features a triazolo[1,5-c]quinazolin core substituted with methoxy groups at positions 8 and 9, a phenyl group at position 2, and a sulfanyl-linked acetamide moiety attached to a 4-ethoxyphenyl group.

Biological Activity

2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide is a synthetic compound notable for its potential biological activities, particularly in the field of oncology. This article reviews the compound's biological activity, including its cytotoxic effects against various cancer cell lines and its mechanism of action.

Chemical Structure and Properties

The compound has the following molecular characteristics:

Property	Value
IUPAC Name	2-({8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
Molecular Formula	C27H25N5O4S
Molecular Weight	515.6 g/mol
CAS Number	902593-94-6

This structure features a triazoloquinazoline core known for its diverse biological activities, including anticancer properties.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of this compound against several human cancer cell lines. The results indicated significant activity:

• Cell Lines Tested :
  • HCT116 (Colon cancer)
  • MCF-7 (Breast cancer)
  • HepG2 (Liver cancer)
  • WRL-68 (Normal hepatic cell line)
• Cytotoxicity Results :
  The compound exhibited varying degrees of cytotoxicity with IC50 values indicating its potency against different cell lines. For instance:

Cell Line	IC50 (μM) at 48h	IC50 (μM) at 72h
HCT116	10.72	5.33
MCF-7	21.29	Not specified
HepG2	17.48	7.94

These values suggest that the compound has a strong anticancer effect, particularly against the HCT116 cell line when compared to standard chemotherapeutic agents like doxorubicin .

The biological activity of this compound is believed to be multifaceted. It may exert its effects through:

• Inhibition of Key Enzymes : The compound shows potential as an inhibitor of various kinases and enzymes involved in cancer progression.
• Induction of Apoptosis : Preliminary data indicate that it may induce programmed cell death in cancer cells.

For example, derivatives related to this compound have been shown to inhibit Hsp90 and Topoisomerase-II with IC50 values in the nanomolar range, suggesting a robust mechanism for disrupting cancer cell proliferation .

Case Studies

In one notable study, a series of quinazoline derivatives were synthesized and tested for their anticancer properties. Among these, the specific derivative corresponding to our compound demonstrated significant inhibition against multiple cancer types with favorable selectivity over normal cells .

Comparison with Similar Compounds

Key Observations :

• Electron-Donating vs.
• Aryl Substitutions on Acetamide : The 4-ethoxyphenyl group in the target compound offers moderate lipophilicity, while the 3-chloro-4-methoxyphenyl in may improve target binding through halogen bonding .
• Amide Modifications : Replacing the aryl group with N,N-diethyl () increases hydrophobicity, which could enhance blood-brain barrier penetration but reduce aqueous solubility .

Pharmacokinetic and Physicochemical Properties

• Solubility : The 4-ethoxyphenyl group in the target compound provides moderate hydrophilicity compared to the N,N-diethyl analogue in , which is more lipophilic .
• Metabolic Stability : Chloro substituents (as in ) may slow oxidative metabolism, extending half-life .